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Compound of Interest

Compound Name: SRT3657

Cat. No.: B11934928

Introduction

SRT3657 is a potent, brain-permeable activator of Sirtuin 1 (SIRT1), a class Il histone
deacetylase that plays a crucial role in various cellular processes, including stress resistance,
metabolism, and aging.[1] As a SIRT1 activator, SRT3657 mimics the neuroprotective effects of
caloric restriction, showing potential in models of neurodegeneration by preventing neuronal
and synaptic loss.[1] Accurate and consistent preparation of SRT3657 stock solutions is
paramount for achieving reproducible results in cell-based assays.

These application notes provide a detailed protocol for the preparation, storage, and handling
of SRT3657 stock solutions intended for in vitro research, ensuring compound stability and
optimal performance in cell culture experiments.

Data Presentation: Physicochemical Properties

A summary of key quantitative data for SRT3657 is provided below.
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Property Value Source(s)
Molecular Formula Ca0H54NsO6S [1]
Molecular Weight 774.97 g/mol [1]
Appearance Solid / Powder N/A

Recommended Solvent

Dimethyl sulfoxide (DMSO),

cell culture grade

[1](2]

Storage of Powder

-20°C for up to 3 years

[1]

Storage of Stock Solution

-80°C for up to 1 year

[1]

Experimental Protocols

Materials
e SRT3657 powder

Vortex mixer

Sterile syringe

Sterile microcentrifuge tubes or cryovials

Sterile, filter-equipped pipette tips

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade, sterile

0.22 um syringe filter (hydrophilic PTFE recommended for DMSO)

Protocol for Preparing a 10 mM SRT3657 Stock Solution

in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. All steps should be

performed in a sterile environment (e.g., a laminar flow hood).

o Calculate the Required Mass of SRT3657:
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o Molecular Weight (MW) = 774.97 g/mol

o Desired Concentration = 10 mM = 0.010 mol/L

o Desired Volume =1 mL=0.0011L

o Mass (mg) = 0.010 mol/L x 0.001 L x 774.97 g/mol x 1000 mg/g = 7.75 mg

e Weighing the Compound:

o Carefully weigh out 7.75 mg of SRT3657 powder into a sterile microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of sterile, cell culture grade DMSO to the tube containing the SRT3657 powder.
[2]

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.[2]

o Visually inspect the solution to ensure it is clear and free of particulates. If dissolution is
difficult, gentle warming in a 37°C water bath may be applied.[2][3]

 Sterilization (Optional but Recommended):

[¢]

To ensure sterility, the stock solution can be filter-sterilized.

[¢]

Using a sterile syringe, draw up the SRT3657 solution.

[e]

Attach a 0.22 um hydrophilic PTFE syringe filter to the syringe.

o

Carefully filter the solution into a new sterile cryovial.[2]

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes or cryovials.[2]

[3]
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o Label each aliquot clearly with the compound name (SRT3657), concentration (10 mM),

solvent (DMSO), and date of preparation.

o Store the aliquots at -80°C for long-term storage of up to one year.[1]

Stock Solution Workflow

1. Weigh 7.75 mg
SRT3657 Powder

2.Add 1 mL
Sterile DMSO

3. Vortex Until
Fully Dissolved

4. Sterile Filter
(0.22 um PTFE)

5. Aliquot into
Single-Use Vials

6. Store Aliquots

at -80°C

SRT3657-SIRT1 Signaling Pathway

SRT3657

Antioxidant Genes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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